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Compound of Interest

Compound Name:
2-Chloro-6-

(methylthio)benzenemethanol

CAS No.: 1340127-12-9

Cat. No.: B584482

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-6-(methylthio)benzenemethanol is a substituted aromatic alcohol of interest in

synthetic chemistry, particularly as a potential building block in the development of novel

pharmaceutical and agrochemical compounds. Its unique substitution pattern, featuring a

chlorine atom, a methylthio group, and a hydroxymethyl group on the benzene ring, offers

multiple points for chemical modification and the potential for diverse biological activities. The

ortho-positioning of the chloro and methylthio groups can induce specific conformational

preferences and electronic effects, influencing the molecule's reactivity and interactions with

biological targets.

This guide provides a comprehensive overview of 2-Chloro-6-(methylthio)benzenemethanol,
including its chemical and physical properties, proposed synthetic routes, expected reactivity,

and potential applications. Given the limited availability of direct experimental data for this

specific compound, this document synthesizes information from closely related analogues and
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fundamental chemical principles to provide a robust predictive profile for research and

development purposes.

Chemical and Physical Properties
Based on available data and analysis of its constituent functional groups, the key properties of

2-Chloro-6-(methylthio)benzenemethanol are summarized below.

Property Value Source/Justification

CAS Number 1340127-12-9 [1]

Molecular Formula C₈H₉ClOS [1]

Formula Weight 188.68 g/mol [1]

IUPAC Name
(2-chloro-6-

(methylthio)phenyl)methanol
[1]

SMILES CSC1=C(CO)C(Cl)=CC=C1 [1]

Appearance

Expected to be a colorless to

pale yellow liquid or low-

melting solid.

Inferred from related

compounds like 2-chloro-6-

methylthiotoluene (colorless to

light yellow liquid) and other

substituted benzyl alcohols.

Solubility

Expected to be soluble in

common organic solvents

(e.g., dichloromethane, ethyl

acetate, methanol) and have

low solubility in water.

Based on the nonpolar

aromatic ring and the polar

alcohol group.

Boiling Point
Estimated to be >200 °C at

atmospheric pressure.

Inferred from the boiling points

of related substituted benzyl

alcohols.

Melting Point
Not available. May be a low-

melting solid.
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Proposed Synthetic Pathways
While no specific synthesis for 2-Chloro-6-(methylthio)benzenemethanol has been published

in peer-reviewed literature, plausible synthetic routes can be devised based on established

organic chemistry transformations and the synthesis of its precursors.

Pathway 1: From 2-Chloro-6-methylthiotoluene
The most direct conceptual pathway involves the functionalization of the methyl group of 2-

chloro-6-methylthiotoluene. This precursor is a known intermediate in the synthesis of the

herbicide tembotrione, and its preparation is documented.[2]

Step 1: Synthesis of Precursor Step 2: Functionalization

2-Chloro-6-aminotoluene Diazonium Salt IntermediateNaNO₂, H₂SO₄ 2-Chloro-6-methylthiotolueneNaSMe 2-Chloro-6-(methylthio)benzenemethanol

Side-chain oxidation/hydroxylation
(e.g., NBS, then hydrolysis)

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Chloro-6-(methylthio)benzenemethanol from 2-chloro-6-

methylthiotoluene.

Experimental Protocol (Conceptual):

Synthesis of 2-Chloro-6-methylthiotoluene:

A detailed procedure for the diazotization of 2-chloro-6-aminotoluene followed by reaction

with sodium thiomethoxide is described in patent literature.[2] This involves reacting 2-

chloro-6-aminotoluene with sodium nitrite in an acidic medium to form the diazonium salt,

which is then treated with sodium thiomethoxide to yield 2-chloro-6-methylthiotoluene.

Side-Chain Functionalization:

Bromination: The methyl group of 2-chloro-6-methylthiotoluene can be brominated using a

radical initiator like N-bromosuccinimide (NBS) in the presence of a light source or a
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radical initiator (e.g., AIBN) in a non-polar solvent like carbon tetrachloride.

Hydrolysis: The resulting benzylic bromide can then be hydrolyzed to the corresponding

benzyl alcohol using aqueous sodium hydroxide or sodium carbonate.

Pathway 2: Reduction of a Carbonyl Precursor
An alternative approach involves the reduction of a corresponding aldehyde or carboxylic acid

derivative.

Option A: Aldehyde Reduction

Option B: Carboxylic Acid Reduction

2-Chloro-6-(methylthio)benzaldehyde 2-Chloro-6-(methylthio)benzenemethanolNaBH₄, MeOH

2-Chloro-6-(methylthio)benzoic acid 2-Chloro-6-(methylthio)benzenemethanolLiAlH₄, THF

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-6-
(methylthio)benzenemethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584482/docs#an-in-depth-technical-guide-to-2-
chloro-6-methylthio-benzenemethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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